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Compound of Interest

Compound Name: Octan-4-amine

Cat. No.: B3213392 Get Quote

Introduction

Octan-4-amine is a simple aliphatic amine. While it has applications in chemical synthesis,

such as in deuterium labeling and as a radical cation and cleavage agent, its role as a specific

chemical probe for a particular target protein is not yet established in publicly available

scientific literature.[1][2] A chemical probe is a small molecule used to study and manipulate the

function of a specific protein or biological pathway. The development of such a probe requires

rigorous validation of its potency, selectivity, and mechanism of action.

This document provides a framework for researchers and drug development professionals on

how to approach the identification and validation of a potential protein target for Octan-4-
amine, thereby exploring its potential as a chemical probe.

Chemical and Physical Properties of Octan-4-amine
A summary of the key chemical and physical properties of Octan-4-amine is presented in the

table below.[3][4][5]
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Property Value

Molecular Formula C₈H₁₉N

Molecular Weight 129.24 g/mol

CAS Number 1117-33-5

IUPAC Name octan-4-amine

Synonyms 4-Octanamine, 1-Butyl-1-butanamine

SMILES CCCCC(CCC)N

InChI
InChI=1S/C8H19N/c1-3-5-7-8(9)6-4-2/h8H,3-

7,9H2,1-2H3

Protocols for Target Identification and Validation
Given that a specific target for Octan-4-amine is unknown, the following sections outline

hypothetical workflows and protocols that could be employed to identify and validate a protein

target.

Hypothetical Workflow for Target Identification
The identification of a protein target for a small molecule like Octan-4-amine can be

approached through several experimental strategies. A generalized workflow is depicted below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b3213392?utm_src=pdf-body
https://www.benchchem.com/product/b3213392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Identification Strategies

Alternative & Complementary Approaches

Octan-4-amine Immobilize on a solid support
(e.g., beads for affinity chromatography)

Incubate with cell lysate
or protein mixture Affinity Pull-down Protein identification by

Mass Spectrometry Potential Protein Targets ('Hits')

Yeast Two-Hybrid Screen

Computational Target Prediction
(e.g., molecular docking)

Phenotypic Screening

Binding Assays

Functional Assays

Potential Protein Targets ('Hits')

ELISA Surface Plasmon Resonance (SPR) Microscale Thermophoresis (MST)

Validated Target

Enzymatic Assays (if target is an enzyme) Cell-based Assays (e.g., reporter gene, proliferation) Signaling Pathway Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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